Cas no 88444-02-4 (Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-)
88444-02-4 structure
Product Name:Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-
CAS No:88444-02-4
MF:C23H42O5
MW:398.576588153839
CID:632550
PubChem ID:71318004
Update Time:2025-04-19
Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]- Chemical and Physical Properties
Names and Identifiers
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- Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-
- 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]pentanedioic acid
- 88444-02-4
- DTXSID80748190
-
- Inchi: 1S/C23H42O5/c1-19-13-10-11-15-20(19)14-9-7-5-3-2-4-6-8-12-16-23(28,17-21(24)25)18-22(26)27/h19-20,28H,2-18H2,1H3,(H,24,25)(H,26,27)
- InChI Key: JCBMEQILGZHUNJ-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCC1CCCCC1C
Computed Properties
- Exact Mass: 398.30322444g/mol
- Monoisotopic Mass: 398.30322444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 16
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 94.8Ų
Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
88444-02-4 (Pentanedioic acid, 3-hydroxy-3-[11-(2-methylcyclohexyl)undecyl]-) Related Products
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